Cas no 1421485-20-2 (N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide)

• Product Name: N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide
• CAS No: 1421485-20-2
• MF: C₂₂H₂₉NO₅
• MW: 387.469366788864
• CID: 5991003
• PubChem ID: 71804560
• Update Time: 2025-08-04

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide
• 1421485-20-2
• AKOS024556798
• N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide
• F6416-8649
• N-[3-(2,5-DIMETHYLFURAN-3-YL)-3-HYDROXYPROPYL]-4-(4-METHOXYPHENYL)OXANE-4-CARBOXAMIDE
• VU0548683-1

• Inchi： 1S/C22H29NO5/c1-15-14-19(16(2)28-15)20(24)8-11-23-21(25)22(9-12-27-13-10-22)17-4-6-18(26-3)7-5-17/h4-7,14,20,24H,8-13H2,1-3H3,(H,23,25)
• InChI Key： UXJTWROPQAXSEL-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCCC(C2C=C(C)OC=2C)O)=O)(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 387.20457303g/mol
• Monoisotopic Mass: 387.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.9Ų

Additional information on N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide

Comprehensive Overview of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide (CAS No. 1421485-20-2)

The compound N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide, identified by its CAS No. 1421485-20-2, is a synthetic organic molecule with a unique structural framework. This compound has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential applications in targeting specific biological pathways. Its molecular structure combines a 2,5-dimethylfuran moiety, a hydroxypropyl linker, and a 4-methoxyphenyl oxane core, making it a versatile candidate for further research and development.

In recent years, the demand for novel compounds like N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide has surged, driven by the growing interest in personalized medicine and targeted therapies. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor interactions, which could lead to breakthroughs in treating chronic conditions. The compound's hydroxypropyl and methoxyphenyl groups are often highlighted in discussions about its solubility and bioavailability, key factors in drug formulation.

From a synthetic chemistry perspective, the preparation of CAS No. 1421485-20-2 involves multi-step organic reactions, including condensation and cyclization processes. The 2,5-dimethylfuran segment, derived from renewable biomass sources, aligns with the global push toward sustainable chemistry. This aspect resonates with current trends in green chemistry, where researchers prioritize eco-friendly synthesis routes. The compound's structural complexity also makes it a valuable subject for computational chemistry studies, particularly in molecular docking simulations.

The pharmacological potential of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide is a hot topic in academic and industrial circles. Preliminary studies suggest its applicability in inflammation and metabolic disorders, though extensive clinical validation is still required. Its oxane-4-carboxamide backbone is structurally analogous to other bioactive molecules, sparking curiosity about its mechanism of action. Researchers are also exploring its compatibility with drug delivery systems, such as nanoparticles, to enhance therapeutic efficacy.

In the context of intellectual property, CAS No. 1421485-20-2 has been referenced in several patent applications, underscoring its commercial viability. Companies specializing in fine chemicals and pharmaceutical intermediates are actively investigating scalable production methods. The compound's 4-methoxyphenyl group, in particular, is a common pharmacophore in drug design, further elevating its significance. Analytical techniques like HPLC and NMR are routinely employed to ensure the purity and consistency of batches, meeting stringent regulatory standards.

Beyond its scientific merits, N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide exemplifies the intersection of chemistry and technology. With the rise of AI-driven drug discovery, this compound has been featured in machine learning models predicting bioactivity. Such advancements highlight the evolving landscape of research, where traditional lab work is complemented by computational tools. The compound's 3-hydroxypropyl linker, for instance, is frequently analyzed in silico to optimize its interactions with biological targets.

As the scientific community continues to explore CAS No. 1421485-20-2, its potential applications extend beyond therapeutics. Materials science researchers are examining its derivatives for use in functional polymers or coatings, leveraging its thermal stability and modular structure. The 2,5-dimethylfuran-3-yl unit, known for its electron-rich properties, could contribute to the development of conductive materials. This multidisciplinary relevance ensures that the compound remains a focal point for innovation across industries.

In summary, N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-(4-methoxyphenyl)oxane-4-carboxamide represents a compelling case study in modern chemistry. Its intricate design, coupled with its diverse applicability, positions it as a molecule of interest for future breakthroughs. Whether in drug development, sustainable synthesis, or advanced materials, this compound exemplifies the synergy between molecular ingenuity and real-world impact.